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Compound of Interest

Compound Name: Wnt agonist 1

Cat. No.: B605395

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize variability

and achieve reproducible results in experiments involving Wnt Agonist 1.

Section 1: Frequently Asked Questions (FAQs)
about Wnt Agonist 1
This section addresses common questions regarding the properties, mechanism, and handling

of Wnt Agonist 1.

Q1: What is Wnt Agonist 1 and what is its mechanism of action?

A1: Wnt Agonist 1, also known as BML-284, is a cell-permeable small molecule that activates

the canonical Wnt/β-catenin signaling pathway.[1][2] It functions by inducing the nuclear

accumulation of β-catenin and stimulating TCF/LEF-dependent transcriptional activity.[2]

Notably, it activates the pathway without inhibiting Glycogen Synthase Kinase 3β (GSK-3β), a

common target for other Wnt activators.[2][3] This specific mechanism makes it a useful tool for

studying Wnt pathway activation downstream of the destruction complex.
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Q2: What are the key properties of Wnt Agonist 1?

A2: The key properties are summarized in the table below.

Property Value Source(s)

Synonym(s)
BML-284, Wnt Pathway

Activator I
[2]

CAS Number 853220-52-7 [2][3]

Molecular Formula C₁₉H₁₈N₄O₃ [2]

Molecular Weight 350.4 g/mol [2]

EC₅₀ ~0.7 µM (in HEK293T cells) [2][3]

Purity ≥95-98% (HPLC) [2]

Q3: How should I prepare and store stock solutions of Wnt Agonist 1?

A3: Proper preparation and storage are critical for maintaining the compound's activity and

ensuring experimental reproducibility.

Reconstitution: Wnt Agonist 1 is soluble in DMSO (e.g., at 10 mg/mL) and DMF (e.g., at 30

mg/mL).[2] Use fresh, high-quality DMSO, as moisture-absorbing DMSO can reduce the

compound's solubility.[1][4]

Storage:

Powder: Store at -20°C for up to 3-4 years.[1][2]

Stock Solutions: After reconstitution, create single-use aliquots to avoid repeated freeze-

thaw cycles and store them at -20°C or -80°C.[1][3] Stock solutions in DMSO are generally

stable for up to 6 months at -20°C.[3]

Q4: What is the canonical Wnt signaling pathway activated by this agonist?

A4: The canonical Wnt pathway is crucial for cell proliferation, differentiation, and development.

[5][6] In the "off" state, a destruction complex (containing Axin, APC, GSK3, and CK1)
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phosphorylates β-catenin, marking it for degradation.[5] In the "on" state, Wnt ligands bind to

Frizzled (Fzd) and LRP5/6 receptors, leading to the inhibition of the destruction complex.[5]

This allows β-catenin to accumulate, translocate to the nucleus, and activate TCF/LEF

transcription factors to drive target gene expression.[5] Wnt Agonist 1 mimics the effect of a

Wnt ligand to activate this cascade.[3]
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Day 0: Seed Cells
(96-well plate, 70-80% confluent next day)

Day 1: Co-transfect Plasmids
(TCF/LEF Firefly + Renilla Control)

Incubate
(24 hours)

Day 2: Treat Cells
(Wnt Agonist 1 or Vehicle Control)

Incubate
(16-24 hours)

Day 3: Lyse Cells
(Passive Lysis Buffer)

Measure Luminescence
(1. Firefly, 2. Renilla)

Analyze Data
(Normalize Firefly/Renilla, Calculate Fold Change)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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